Cas no 1261117-82-1 (2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one)

• Product Name: 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one
• CAS No: 1261117-82-1
• MF: C₁₂H₁₀FN₃O
• MW: 231.225705623627
• CID: 1103537
• PubChem ID: 58178831
• Update Time: 2025-07-23

2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one
• 2-(4-fluorophenyl)-7,8-dihydro-5H-imidazo[1,2-a]pyrazin-6-one
• 2-(4-FLUOROPHENYL)-7,8-DIHYDROIMIDAZO[1,2-A]PYRAZIN-6(5H)-ONE
• DTXSID50728904
• SCHEMBL2068214
• 1261117-82-1

• MDL： MFCD23379328
• Inchi： 1S/C12H10FN3O/c13-9-3-1-8(2-4-9)10-6-16-7-12(17)14-5-11(16)15-10/h1-4,6H,5,7H2,(H,14,17)
• InChI Key： WSJMUZGRFGGLNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN2CC(NCC2=N1)=O

Computed Properties

• Exact Mass: 231.08079011g/mol
• Monoisotopic Mass: 231.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one

Introduction to 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one (CAS No. 1261117-82-1) and Its Emerging Applications in Chemical Biology

2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one, identified by its unique Chemical Abstracts Service (CAS) number 1261117-82-1, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the imidazopyrazine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a 4-fluorophenyl substituent and the specific arrangement of nitrogen atoms within the imidazopyrazine core contribute to its distinctive chemical properties, making it a promising candidate for further exploration in drug discovery and molecular research.

The imidazopyrazine scaffold is a privileged structure in medicinal chemistry, characterized by its ability to interact with various biological targets due to its rigid aromatic system and electron-rich nature. The fluorine atom at the para position of the phenyl ring introduces additional pharmacological relevance, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and overall bioavailability. This feature makes 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one particularly interesting for investigating its role in modulating biological pathways.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds like imidazopyrazines as potential inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The structural versatility of this compound allows for modifications that can fine-tune its interactions with biological targets, enabling the development of highly specific ligands. For instance, studies have demonstrated that derivatives of imidazopyrazines can exhibit inhibitory effects on kinases and other enzymes implicated in disease progression.

In the context of oncology research, 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one has been investigated for its potential to disrupt aberrant signaling pathways associated with tumor growth. Preclinical studies have highlighted its ability to interfere with the activity of tyrosine kinases, which are often overexpressed in cancer cells. The fluorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity by participating in π-stacking interactions and hydrogen bonding with protein targets. This structural feature is critical for achieving high selectivity and efficacy.

Moreover, the dihydroimidazo[1,2-a]pyrazinone core of this compound suggests potential applications in anti-inflammatory therapies. Inflammatory processes are mediated by a complex interplay of signaling molecules and enzymes, many of which can be modulated by small-molecule inhibitors. The scaffold's ability to engage with transcription factors and cytokine receptors makes it a valuable tool for dissecting inflammatory mechanisms. Emerging research indicates that compounds like 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one may serve as leads for developing novel anti-inflammatory agents with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of imidazopyrazine derivatives. Key synthetic strategies include cyclization reactions coupled with functional group manipulations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations. The availability of high-purity samples is essential for rigorous structure-activity relationship (SAR) studies, which are crucial for optimizing lead compounds into viable drug candidates.

From a computational biology perspective, virtual screening techniques have been employed to identify potential binding pockets within target proteins for 2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one. Molecular docking simulations have revealed favorable interactions with active sites of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These insights guide experimental efforts by predicting how modifications to the scaffold might enhance binding affinity or selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of its bioavailability. Computational tools predict that structural modifications could improve these properties without compromising biological activity. For example, optimizing the size and electronic distribution of the heterocyclic system may enhance oral bioavailability while maintaining target engagement.

In conclusion,2-(4-fluorophenyl)-7,8-dihydro-Imidazo[1,2-a]pyrazin-6(5H)-one (CAS No. 1261117-82-1) represents a structurally compelling entity with significant potential in chemical biology and drug discovery. Its unique combination of features—such as the fluorophenyl substituent—makes it an attractive candidate for further exploration into modulating key biological pathways involved in cancer and inflammation. As research progresses，this compound is poised to contribute valuable insights into therapeutic development，demonstrating the importance of heterocyclic scaffolds in addressing complex diseases.